Cas no 701-77-9 (2-chloro-4,6-diethyl-1,3,5-triazine)

• Product Name: 2-chloro-4,6-diethyl-1,3,5-triazine
• CAS No: 701-77-9
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 1742001
• PubChem ID: 12795
• Update Time: 2025-04-21

2-chloro-4,6-diethyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,6-diethyl-1,3,5-triazine
• 2-CHLORO-4,6-DIETHYL-S-TRIAZINE
• SCHEMBL7400206
• 701-77-9
• DB-192603

• Inchi： 1S/C7H10ClN3/c1-3-5-9-6(4-2)11-7(8)10-5/h3-4H2,1-2H3
• InChI Key： XTLZSQZATHNMBX-UHFFFAOYSA-N
• SMILES： ClC1=NC(CC)=NC(CC)=N1

Computed Properties

• Exact Mass: 171.0565
• Monoisotopic Mass: 171.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.17
• Boiling Point: 330°C at 760 mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.518
• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Halo-S-triazines